Cas no 6226-79-5 (Ponceau S)

• Product Name: Ponceau S
• CAS No: 6226-79-5
• MF: C₂₂H₁₂N₄Na₄O₁₃S₄
• MW: 760.56876373291
• MDL: MFCD00003892
• CID: 46515
• PubChem ID: 24898418
• Update Time: 2025-04-18

Ponceau S Chemical and Physical Properties

Names and Identifiers

• Ponceau S
• 3-Hydroxy-4-[2-sulfo-4-(4-sulfophenylazo)phenylazo]-2,7-naphthalenedisulfonic acid, tetrasodium salt
• C.I. 27195
• Ponceau S solution
• tetrasodium 3-hydroxy-4-(2-sulphonato-4-(4-sulphonatophenylazo)phenylazo)naphthalene-2,7-disulphonat
• Acid red 112
• Acid Red 112 [for Biochemical Research]
• Ponceau S (sodium salt)
• Ponceau S sodium salt
• Ponceau S Staining Solution
• PONCEAU S, C.I. 27195
• PonceauS,pure100GR
• PonceauS,pure10GR
• PonceauS,pure25GR
• ATX PONCEAU S RED
• c.i.acidred112
• FAST PONCEAU 2B
• Ponceau Red S
• Ponceau S Extra
• Ponceau S, pure
• 3-Hydroxy-4-(2-sulfo-4-[4-sulfophenylazo]phenylazo)-2,7-naphthalenedisulfonic acid sodium salt
• 3-Hydroxy-4-[2-sulfo-4-(4-sulfophenylazo)phenylazo]-2,7-naphthalenedisulfonic acid tetrasodium salt
• C.I. Acid Red 112
• T1C2UGS05F
• C.I. Acid Red 112, tetrasodium salt
• Tetrasodium 3-hydroxy-4-(2-sulphonato-4-(4-sulphonatophenylazo)phenylazo)naphthalene-2,7-disulphonate
• 2-Hydroxy-1-((4((4-sulfophenyl)azo)-2-sulfophenyl)azo)naphthalene-3,6-disulfonic acid, tetrasodium salt
• Ponceau S Stain

• MDL： MFCD00003892
• Inchi： 1S/C22H16N4O13S4.4Na/c27-22-20(43(37,38)39)10-12-9-16(41(31,32)33)6-7-17(12)21(22)26-25-18-8-3-14(11-19(18)42(34,35)36)24-23-13-1-4-15(5-2-13)40(28,29)30;;;;/h1-11,27H,(H,28,29,30)(H,31,32,33)(H,34,35,36)(H,37,38,39);;;;/q;4*+1/p-4/b24-23+,26-25+;;;;
• InChI Key： KQHKSGRIBYJYFX-WNDMICSESA-J
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 759.88700
• Monoisotopic Mass: 759.887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 47
• Rotatable Bond Count: 4
• Complexity: 1430
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 332

Experimental Properties

• Color/Form: Not determined
• Density: 1.01 g/mL at 20 °C
• Refractive Index: n20/D 1.338
• PH: 9.0 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble1mg/mL
• Water Partition Coefficient: 10 g/L
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 331.99000
• LogP: 7.31580
• Color index: 27195
• Color/Form: 0.1 % (w/v) in 5% acetic acid
• Solubility: Soluble in water, 10g/l

Ponceau S Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：QJ6600000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in cold storage.
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Material Chemicals Colorants and Pigments Dyes
• Other Chemical Reagents
• Material Chemicals Colorants and Pigments